Cas no 24954-67-4 (2-(4-Nitrophenyl)ethanamine)

• Product Name: 2-(4-Nitrophenyl)ethanamine
• CAS No: 24954-67-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD03095044
• CID: 270881
• PubChem ID: 95153
• Update Time: 2025-11-01

2-(4-Nitrophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)ethanamine
• 4-Nitrobenzeneethanamine
• 4-NITROPHENETHYLAMINE
• Benzeneethanamine,4-nitro-
• 2-(4-nitrophenyl)-1-ethanamine
• 2-(4-nitrophenyl)ethan-1-amine
• 2-(4-nitro-phenyl)-ethylamine
• 4-Nitro-Phenethylamine
• Benzeneethanamine,4-nitro
• para-Nitrophenylethylamine
• p-nitro-phenethylamine
• p-nitrophenylethyl amine
• p-NITROPHENETHYLAMINE
• CHEMBL502343
• 4-nitrophenylethylamine
• NSC-21218
• (P-NITROPHENYL)ETHYLAMINE
• 2-(4-nitrophenyl)ethylamine
• AG-205/01866038
• SAS3H3GQM9
• 2-(4-nitrophenyl)-ethyl-amine
• IOXOZOPLBFXYLM-UHFFFAOYSA-N
• Oprea1_732028
• EINECS 249-980-3
• DTXSID70902562
• 24954-67-4
• EN300-50386
• BDBM50262798
• A817568
• Benzeneethanamine, 4-nitro-
• InChI=1/C8H10N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5-6,9H2
• SY056845
• 2-(4-nitro-phenyl)-ethyl-amine
• PotassiumhydrogenDL-aspartate
• AB7683
• MFCD03095044
• p-nitrophenylethylamine
• SCHEMBL335044
• SB36173
• CS-W021414
• NoName_3084
• NSC-299559
• BCP28721
• AKOS000299194
• IOXOZOPLBFXYLM-UHFFFAOYSA-
• NSC 299559
• FT-0701536
• [2-(4-nitrophenyl)ethyl]amine
• J-515879
• PHENETHYLAMINE, P-NITRO-
• UNII-SAS3H3GQM9
• NSC 21218
• NSC21218
• NSC299559
• DS-16947
• 2-(4-nitrophenyl)ethanamine,hydrochloride
• DB-002579
• 4-Nitrophenethylamine HCl
• STK390185

• MDL： MFCD03095044
• Inchi： 1S/C8H10N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5-6,9H2
• InChI Key： IOXOZOPLBFXYLM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 307.2±17.0 °C at 760 mmHg
• Flash Point: 139.6±20.9 °C
• PSA: 71.84000
• LogP: 2.31950
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Nitrophenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Nitrophenyl)ethanamine

Comprehensive Guide to 2-(4-Nitrophenyl)ethanamine (CAS No. 24954-67-4): Properties, Applications, and Industry Insights

2-(4-Nitrophenyl)ethanamine (CAS No. 24954-67-4) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative, featuring a nitrophenyl group, has garnered significant attention due to its role as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(4-Nitrophenyl)ethanamine synthesis", "CAS 24954-67-4 uses", and "nitrophenyl derivatives in drug development", reflecting its relevance in modern scientific discourse.

The molecular structure of 2-(4-Nitrophenyl)ethanamine consists of an ethylamine chain attached to a 4-nitrophenyl ring, contributing to its unique physicochemical properties. With a molecular formula of C₈H₁₀N₂O₂, this compound exhibits a melting point range of 85–90°C and is typically a yellow crystalline solid. Its nitro group enhances reactivity, making it valuable for cross-coupling reactions and reductive amination processes—topics frequently explored in peer-reviewed journals and patent literature.

In pharmaceutical applications, CAS 24954-67-4 serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Recent studies highlight its utility in developing tyrosine kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trending research areas like precision medicine and targeted drug delivery. The compound's electron-withdrawing nitro group facilitates strategic molecular modifications, addressing current challenges in drug solubility and blood-brain barrier penetration.

Material scientists leverage 2-(4-Nitrophenyl)ethanamine for designing advanced polymers and photoactive materials. Its incorporation into conductive polymers improves charge transport properties, relevant for organic electronics and solar cell technologies—a hot topic given the global push for renewable energy solutions. Searches for "nitrophenyl-based semiconductors" and "amine-functionalized materials for energy storage" demonstrate growing interest in these applications.

Analytical characterization of 24954-67-4 typically involves HPLC, GC-MS, and NMR spectroscopy, with the nitro group's IR stretching frequency (~1520 cm^-1) serving as a diagnostic marker. Quality control protocols emphasize monitoring residual solvents and isomeric impurities, crucial for meeting ICH guidelines in pharmaceutical manufacturing. These technical aspects frequently appear in queries like "HPLC method for 2-(4-Nitrophenyl)ethanamine analysis" and "CAS 24954-67-4 purity standards".

From an industrial perspective, the compound's scalable synthesis via nitration of phenethylamine derivatives or reduction of corresponding nitroalkenes has been optimized for cost efficiency. Recent patents describe continuous flow chemistry approaches to enhance yield and safety—addressing the chemical industry's focus on green chemistry principles and process intensification. These innovations respond to frequent searches about "sustainable synthesis of nitrophenyl compounds" and "flow chemistry in fine chemical production".

Regulatory compliance for 2-(4-Nitrophenyl)ethanamine varies by jurisdiction, with proper handling focusing on standard laboratory precautions. Safety data sheets recommend PPE including nitrile gloves and chemical goggles, while storage conditions typically specify cool, dry environments away from oxidizing agents. These practical considerations appear in common queries such as "handling precautions for 24954-67-4" and "storage stability of nitrophenyl amines".

The future outlook for CAS 24954-67-4 remains promising, particularly in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—cutting-edge therapeutic modalities. Additionally, its potential in metal-organic frameworks (MOFs) for gas storage and catalysis aligns with materials science innovations. These emerging applications address trending search terms like "nitrophenyl amines in cancer therapeutics" and "MOF functionalization with aromatic amines", positioning 2-(4-Nitrophenyl)ethanamine as a compound of enduring scientific and industrial value.